Cas no 945542-96-1 (Methyl 7-methyl-1-benzofuran-5-carboxylate)

Methyl 7-methyl-1-benzofuran-5-carboxylate is a benzofuran derivative with a methyl ester functional group at the 5-position and a methyl substituent at the 7-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its benzofuran core provides a rigid aromatic framework, while the ester group enhances reactivity for further derivatization. The methyl substitution at the 7-position can influence electronic and steric properties, making it useful for tailored molecular design. The compound is typically characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its structural features make it suitable for exploring structure-activity relationships in medicinal chemistry.
Methyl 7-methyl-1-benzofuran-5-carboxylate structure
945542-96-1 structure
Product Name:Methyl 7-methyl-1-benzofuran-5-carboxylate
CAS No:945542-96-1
MF:C11H10O3
MW:190.195303440094
MDL:MFCD23705107
CID:5606580
PubChem ID:66854932
Update Time:2025-06-13

Methyl 7-methyl-1-benzofuran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL952616
    • 945542-96-1
    • methyl 7-methyl-1-benzofuran-5-carboxylate
    • EN300-8845718
    • Methyl 7-methyl-1-benzofuran-5-carboxylate
    • MDL: MFCD23705107
    • Inchi: 1S/C11H10O3/c1-7-5-9(11(12)13-2)6-8-3-4-14-10(7)8/h3-6H,1-2H3
    • InChI Key: SBWIALYOGAYQJX-UHFFFAOYSA-N
    • SMILES: O1C=CC2C=C(C(=O)OC)C=C(C)C1=2

Computed Properties

  • Exact Mass: 190.062994177g/mol
  • Monoisotopic Mass: 190.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 39.4Ų

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Additional information on Methyl 7-methyl-1-benzofuran-5-carboxylate

Comprehensive Overview of Methyl 7-methyl-1-benzofuran-5-carboxylate (CAS No. 945542-96-1)

Methyl 7-methyl-1-benzofuran-5-carboxylate (CAS No. 945542-96-1) is a specialized organic compound belonging to the benzofuran family, a class of heterocyclic structures widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The compound features a methyl ester group at the 5-position and a methyl substituent at the 7-position of the benzofuran core, making it a valuable intermediate in synthetic chemistry. Its unique structure has garnered attention for potential roles in drug discovery and functional material design, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for benzofuran derivatives like Methyl 7-methyl-1-benzofuran-5-carboxylate has surged due to their relevance in medicinal chemistry. Researchers are actively exploring its utility in targeting central nervous system (CNS) disorders, anti-inflammatory agents, and antioxidant formulations. The compound’s lipophilic nature and structural modularity make it a promising candidate for optimizing drug bioavailability, a key focus in modern pharmacokinetic studies. Additionally, its compatibility with microwave-assisted synthesis and catalytic reactions aligns with industry shifts toward energy-efficient methodologies.

From an industrial perspective, CAS No. 945542-96-1 is often discussed in contexts such as high-performance liquid chromatography (HPLC) purification and spectroscopic characterization (e.g., NMR, IR, and mass spectrometry). These techniques are critical for ensuring the compound’s purity, a topic frequently searched by quality control professionals. Furthermore, its stability under ambient storage conditions and compatibility with common organic solvents (e.g., dichloromethane, ethanol) are practical advantages highlighted in process chemistry forums.

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike many traditional intermediates, Methyl 7-methyl-1-benzofuran-5-carboxylate is not classified as a hazardous substance, which simplifies its handling and transportation. This aligns with the growing emphasis on safer chemical alternatives in REACH and EPA guidelines, topics frequently queried by compliance officers. Its potential use in biodegradable polymers and renewable material research further enhances its appeal in circular economy initiatives.

In summary, Methyl 7-methyl-1-benzofuran-5-carboxylate (CAS No. 945542-96-1) represents a versatile and scientifically significant compound. Its applications span drug development, material innovation, and green chemistry, addressing both academic and industrial interests. As research continues to uncover new functionalities, this compound is poised to remain a focal point in organic synthesis and applied chemistry discussions.

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